1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6 1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
Brand Name: Vulcanchem
CAS No.: 1246816-64-7
VCID: VC0134408
InChI: InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)/i1D3,2D3
SMILES: CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O
Molecular Formula: C11H14N4O4
Molecular Weight: 272.294

1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6

CAS No.: 1246816-64-7

Cat. No.: VC0134408

Molecular Formula: C11H14N4O4

Molecular Weight: 272.294

* For research use only. Not for human or veterinary use.

1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6 - 1246816-64-7

Specification

CAS No. 1246816-64-7
Molecular Formula C11H14N4O4
Molecular Weight 272.294
IUPAC Name 4-[2,6-dioxo-3,7-bis(trideuteriomethyl)purin-1-yl]butanoic acid
Standard InChI InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)/i1D3,2D3
Standard InChI Key WKASGTGXOGALBG-WFGJKAKNSA-N
SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O

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